Cas no 50710-33-3 (5,7-Dichloro-2-chloromethyl-benzooxazole)
5,7-Dichloro-2-chloromethyl-benzooxazole Chemical and Physical Properties
Names and Identifiers
-
- BENZOXAZOLE, 5,7-DICHLORO-2-(CHLOROMETHYL)-
- 5,7-Dichloro-2-chloromethyl-benzooxazole
- 5,7-Dichloro-2-(chloromethyl)benzoxazole
- 5,7-Dichloro-2-(chloromethyl)benzo[d]oxazole
- 50710-33-3
- AC6255
- SY130192
- 5,7-Dichloro-2-chloromethyl-benzoxazole
- SCHEMBL9674820
- MFCD11845696
- 5,7-DICHLORO-2-(CHLOROMETHYL)-1,3-BENZOXAZOLE
-
- MDL: MFCD11845696
- Inchi: 1S/C8H4Cl3NO/c9-3-7-12-6-2-4(10)1-5(11)8(6)13-7/h1-2H,3H2
- InChI Key: HPIYIWDZQKHAHF-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C1OC(CCl)=N2)Cl
Computed Properties
- Exact Mass: 234.935847g/mol
- Monoisotopic Mass: 234.935847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
5,7-Dichloro-2-chloromethyl-benzooxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D114705-250mg |
5,7-Dichloro-2-chloromethyl-benzooxazole |
50710-33-3 | 250mg |
$ 395.00 | 2022-06-06 | ||
| TRC | D114705-500mg |
5,7-Dichloro-2-chloromethyl-benzooxazole |
50710-33-3 | 500mg |
$ 650.00 | 2022-06-06 | ||
| abcr | AB302164-1 g |
5,7-Dichloro-2-chloromethyl-benzoxazole; 95% |
50710-33-3 | 1 g |
€231.20 | 2023-07-20 | ||
| abcr | AB302164-5 g |
5,7-Dichloro-2-chloromethyl-benzoxazole; 95% |
50710-33-3 | 5 g |
€761.60 | 2023-07-20 | ||
| eNovation Chemicals LLC | D777480-5g |
5,7-Dichloro-2-(chloromethyl)benzoxazole |
50710-33-3 | 95% | 5g |
$715 | 2024-07-20 | |
| abcr | AB302164-1g |
5,7-Dichloro-2-chloromethyl-benzoxazole, 95%; . |
50710-33-3 | 95% | 1g |
€231.20 | 2025-02-21 | |
| abcr | AB302164-5g |
5,7-Dichloro-2-chloromethyl-benzoxazole, 95%; . |
50710-33-3 | 95% | 5g |
€761.60 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1431319-5g |
5,7-Dichloro-2-(chloromethyl)benzo[d]oxazole |
50710-33-3 | 98% | 5g |
¥5500.00 | 2024-05-11 | |
| Ambeed | A1153494-1g |
5,7-Dichloro-2-(chloromethyl)benzo[d]oxazole |
50710-33-3 | 95% | 1g |
$181.0 | 2024-04-19 | |
| Chemenu | CM739022-5g |
5,7-Dichloro-2-(chloromethyl)benzoxazole |
50710-33-3 | 95%+ | 5g |
$917 | 2024-07-16 |
5,7-Dichloro-2-chloromethyl-benzooxazole Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 5,7-Dichloro-2-chloromethyl-benzooxazole
Introduction to 5,7-Dichloro-2-chloromethyl-benzooxazole (CAS No. 50710-33-3)
5,7-Dichloro-2-chloromethyl-benzooxazole (CAS No. 50710-33-3) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a benzooxazole core substituted with chloro and chloromethyl groups, make it a valuable scaffold for the development of novel bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the design of molecules targeting various therapeutic pathways.
The benzooxazole moiety is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of chloro substituents at the 5- and 7-positions enhances the electrophilicity of the benzooxazole ring, making it more susceptible to nucleophilic attack. This property is particularly useful in constructing complex molecular architectures through functional group transformations. Additionally, the chloromethyl group at the 2-position provides a reactive handle for further derivatization, enabling the synthesis of a wide range of analogs with tailored biological activities.
In recent years, 5,7-Dichloro-2-chloromethyl-benzooxazole has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural motif has been incorporated into molecules designed to modulate pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cell signaling. The chloromethyl group has been particularly exploited for the formation of thiazolidine derivatives, which have shown promise as antitumor agents.
One of the most compelling aspects of 5,7-Dichloro-2-chloromethyl-benzooxazole is its role in the development of compounds with antimicrobial properties. The benzooxazole scaffold has been reported to exhibit activity against a range of bacterial and fungal pathogens. Researchers have leveraged the reactivity of the chloromethyl group to introduce additional functionalities that enhance binding affinity to microbial targets. This has led to the discovery of novel antimicrobial agents that could address emerging resistant strains.
The synthesis of 5,7-Dichloro-2-chloromethyl-benzooxazole typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include chlorination reactions followed by nucleophilic substitution at the desired positions on the benzooxazole ring. Advances in catalytic methods have further refined these processes, improving yield and purity while reducing environmental impact. These synthetic strategies are crucial for ensuring an adequate supply of this compound for research and development purposes.
Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5,7-Dichloro-2-chloromethyl-benzooxazole and its derivatives. Molecular modeling studies have provided insights into how structural modifications influence biological activity. These insights are being used to guide the design of next-generation compounds with improved efficacy and selectivity. The integration of experimental data with computational predictions has accelerated the drug discovery process significantly.
The pharmaceutical industry continues to invest heavily in exploring new applications for 5,7-Dichloro-2-chloromethyl-benzooxazole and related analogs. Collaborative efforts between academic researchers and industrial scientists are yielding innovative approaches to tackle complex diseases. The compound’s versatility as a building block makes it an indispensable tool in modern drug design. As our understanding of biological systems grows, so does the potential for this molecule to contribute to therapeutic breakthroughs.
In conclusion,5,7-Dichloro-2-chloromethyl-benzooxazole (CAS No. 50710-33-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable asset in the quest for novel therapeutics. With ongoing research efforts focused on optimizing its synthetic pathways and exploring new biological applications, this compound is poised to play a crucial role in addressing some of today’s most pressing medical challenges.
50710-33-3 (5,7-Dichloro-2-chloromethyl-benzooxazole) Related Products
- 27392-88-7(Benzoxazole, 2-(dichloromethyl)-)
- 143708-33-2(2-(Chloromethyl)-6-methyl-1,3-benzoxazole)
- 41014-43-1(2-(Chloromethyl)-1,3-benzoxazole)
- 63816-18-2(6-Chloro-2-methylbenzo[d]oxazole)
- 116044-87-2(7-Chloro-2-(chloromethyl)-1,3-benzoxazole)
- 19219-99-9(5-chloro-2-methyl-1,3-benzoxazole)
- 135397-31-8(Benzoxazole, 4,7-dichloro-2-(chloromethyl)-)
- 202396-52-9(6-Chloro-2-(chloromethyl)-1,3-benzoxazole)
- 41014-44-2(2-(Chloromethyl)-5-methyl-1,3-benzoxazole)
- 63842-22-8(5-Chloro-2-(chloromethyl)-1,3-benzoxazole)